N-benzyl-2-(2-morpholino-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-benzyl-2-(2-morpholin-4-yl-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C18H19N5O3S/c24-14(19-10-13-4-2-1-3-5-13)11-23-12-20-16-15(17(23)25)27-18(21-16)22-6-8-26-9-7-22/h1-5,12H,6-11H2,(H,19,24)
• InChI Key: FIMRAYWXHGLYGI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol

Description

“N-benzyl-2-(2-morpholino-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide” is a complex organic compound. It contains a morpholine ring, which is a common feature in many pharmaceuticals. The compound also features a thiazolo[4,5-d]pyrimidin-6(7H)-one moiety, which is a type of heterocyclic compound.

Scientific Research Applications

Synthetic Methods and Heterocyclic Compound Development

Research on related compounds involves the synthesis of novel heterocyclic compounds with potential therapeutic applications. For example, compounds derived from visnaginone and khellinone have been synthesized for their anti-inflammatory and analgesic properties, utilizing heterocyclic scaffolds similar to the one mentioned in the query (Abu‐Hashem et al., 2020). These synthetic methodologies can provide insights into how related compounds could be synthesized and modified for enhanced biological activity.

Anticancer and Antimicrobial Applications

Several studies have focused on the synthesis and evaluation of benzothiazole derivatives for their anticancer and antimicrobial activities. For instance, N-benzyl-substituted acetamide derivatives, including thiazole and pyrimidine rings, have shown promise as Src kinase inhibitors and possess anticancer activities (Fallah-Tafti et al., 2011). Such research underscores the potential for compounds with similar structural features to be developed as novel anticancer agents.

Anticonvulsant Properties

Research into benzothiazole derivatives has also highlighted their potential as anticonvulsant agents. Compounds with structures incorporating benzothiazole, acetamide, and morpholine groups have been synthesized and evaluated for their anticonvulsant activities, indicating the therapeutic potential of such structures in neurological disorders (Amir et al., 2011).

Drug Design and Pharmacological Studies

The design and synthesis of compounds with specific heterocyclic frameworks, such as thiazolo[3,2-a]pyrimidinones, have been investigated for various pharmacological activities. These studies involve exploring the structure-activity relationships to enhance metabolic stability, reduce toxicity, and improve therapeutic efficacy (Stec et al., 2011). Such research is crucial for the development of new drugs with optimized properties.